Tert-butyl N-[2-(2-hydroxyethyl)phenyl]carbamate
CAS No.: 193806-49-4
Cat. No.: VC13563540
Molecular Formula: C13H19NO3
Molecular Weight: 237.29 g/mol
* For research use only. Not for human or veterinary use.
![Tert-butyl N-[2-(2-hydroxyethyl)phenyl]carbamate - 193806-49-4](/images/structure/VC13563540.png)
Specification
CAS No. | 193806-49-4 |
---|---|
Molecular Formula | C13H19NO3 |
Molecular Weight | 237.29 g/mol |
IUPAC Name | tert-butyl N-[2-(2-hydroxyethyl)phenyl]carbamate |
Standard InChI | InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)14-11-7-5-4-6-10(11)8-9-15/h4-7,15H,8-9H2,1-3H3,(H,14,16) |
Standard InChI Key | ZDMGXCIVUBUZLE-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC(=O)NC1=CC=CC=C1CCO |
Canonical SMILES | CC(C)(C)OC(=O)NC1=CC=CC=C1CCO |
Introduction
Tert-butyl N-[2-(2-hydroxyethyl)phenyl]carbamate is a chemical compound with the molecular formula C13H19NO3 and a molecular weight of 237.29 g/mol . It is identified by the CAS number 193806-49-4 and is also known by several synonyms, including tert-butyl (2-(2-hydroxyethyl)phenyl)carbamate and tert-butyl [2-(2-hydroxyethyl)phenyl]carbamate .
Synthesis and Applications
The synthesis of carbamates like tert-butyl N-[2-(2-hydroxyethyl)phenyl]carbamate often involves the reaction of amines with carbonyl compounds or carbonyl derivatives. For example, the use of di-tert-butyl dicarbonate (Boc2O) is common in forming Boc-protected amines, which can be analogous to the carbamate formation process .
Synthesis Overview
While specific synthesis details for tert-butyl N-[2-(2-hydroxyethyl)phenyl]carbamate are not widely documented, general carbamate synthesis involves protecting amines with a Boc group, which can be later removed under acidic conditions. The compound's applications might include use as an intermediate in organic synthesis, particularly in the development of pharmaceuticals or other bioactive molecules.
Related Compounds and Research Findings
Related compounds include other carbamates with similar structures, such as tert-butyl N-[4-(2-hydroxyethyl)phenyl]carbamate, which has a similar molecular formula and weight but differs in the position of the hydroxyethyl group on the phenyl ring .
Comparison Table
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